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Compound of Interest

Compound Name: Sophoraflavanone G

Cat. No.: B1683828

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Sophoraflavanone G (SG) is a prenylated flavonoid isolated from the medicinal plant Sophora
flavescens. It has demonstrated a range of biological activities, including anti-tumor, anti-
inflammatory, and neuroprotective effects.[1][2] In cell culture experiments, SG has been
shown to induce apoptosis, inhibit cell proliferation and migration, and modulate key signaling
pathways involved in cancer progression and inflammation.[1][3][4] These application notes
provide a comprehensive overview of the use of Sophoraflavanone G in cell culture
experiments, including its mechanism of action, quantitative data from various studies, and
detailed protocols for key experimental assays.

Data Presentation
Table 1: Effects of Sophoraflavanone G on Cell Viability
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. Concentrati  Incubation Observed
Cell Line Assay . Reference
on Range Time Effect
MDA-MB-231 Dose- and
(Triple- time-
. 24, 48, 72
Negative MTT Assay 10-100 pM H dependent [1]
ours
Breast decrease in
Cancer) cell viability.
BT-549 and ] o
Cell Counting - - Inhibition of
MDA-MB-231 ] Not specified Not specified ] ] [4]
Kit-8 proliferation.
(TNBC)
HL-60
- Decreased
(Human MTT Assay 3-30 uM Not specified o [5]
] cell viability.
Leukemia)
Improved cell
viability in the
presence of
BV2 . o o
) ) Not specified Not specified Not specified LPS- [2]
(Microglia) ]
activated
conditioned
medium.
Normal No cytotoxic
Human effect at
Gingival MTT Assay Upto 4 png/ml Not specified antimicrobial [6]
Fibroblast concentration
(NHGF) s.

Table 2: Effects of Sophoraflavanone G on Apoptosis-
Related Proteins and Processes
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BENGHE

Concentration

Cell Line Target Effect Reference
of SG
Cleaved - Increased
MDA-MB-231 Not specified ] [1]
Caspase-8 expression
Cleaved -~ Increased
MDA-MB-231 Not specified ) [1]
Caspase-9 expression
Cleaved N Increased
MDA-MB-231 Not specified ] [1][4]
Caspase-3 expression
- Increased
MDA-MB-231 Bax Not specified ) [1][4]
expression
N Decreased
MDA-MB-231 Bcl-2 Not specified ) [11[4]
expression
Decreased
MDA-MB-231 Bcl-xL Not specified ) [1]
expression
Increased
MDA-MB-231 Cytochrome ¢ Not specified release from [1]
mitochondria
Reactive Oxygen N Increased
MDA-MB-231 ) Not specified ) [1]
Species (ROS) production
HL-60 Caspase-3 3-30 uM Activation [5]
HL-60 Caspase-9 3-30 uM Activation [5]
HL-60 Bax 3-30 uM Upregulation [5]
HL-60 Bcl-2 3-30 uM Downregulation [5]
HL-60 Bcl-xL 3-30 pM Downregulation [5]
Release from
HL-60 Cytochrome ¢ 3-30 uM [5]

mitochondria
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Signaling Pathways Modulated by
Sophoraflavanone G

Sophoraflavanone G exerts its biological effects by modulating several key signaling
pathways.

1. MAPK Pathway: SG has been shown to suppress the Mitogen-Activated Protein Kinase
(MAPK) pathway, which is often hyperactivated in cancer cells and plays a crucial role in cell
proliferation, migration, and invasion.[1][7]
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Sophoraflavanone G

MAPK Pathway
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Upstream Signals
(e.g., JAKs, Src)

STAT Proteins PI3K

Gene Transcription

Cell Proliferatior) (Cell SurvivaD Cancer Cell Progression

Seed cellsin a > o Incubate for > > Incubate for > Add solubilization solution > Measure absorbance
( 96-well plate fieaRuitiiSophotafiavanonelc 24-72 hours adclieagent 2-4 hours (e.g., DMSO) at 570 nm )

Cell treatment with SG Protein quantification > y > Protein transfer to > . Primary antibody Secondary antibody -
and lysis (e.g., BCA assay) SESIRNEE membrane (PVDF) Elockig incubation incubation PG

Treat cells with Harvest cells Wash with PBS Resuspend in Stain with Annexin V (et [ fio Gl Analyze by
Sophoraflavanone G (including supernatant) Annexin V binding buffer and Propidium lodide flow cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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